2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]-N-phenylacetamide

• IUPAC Name: 2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-6,7,8,9-tetrahydro-5H-pyrimido[1,6-a]azepin-2-yl]-N-phenylacetamide
• InChI: InChI=1S/C21H23N5O4/c1-2-17-23-19(24-30-17)18-15-11-7-4-8-12-25(15)21(29)26(20(18)28)13-16(27)22-14-9-5-3-6-10-14/h3,5-6,9-10H,2,4,7-8,11-13H2,1H3,(H,22,27)
• InChI Key: JOBRNLCABWUWTE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)C2=C3CCCCCN3C(=O)N(C2=O)CC(=O)NC4=CC=CC=C4
• Molecular Formula: C21H23N5O4
• Molecular Weight: 409.4 g/mol

Description

The compound appears to contain an oxadiazole ring, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring. Oxadiazoles have been found to have various biological activities and are part of several pharmaceutical drugs.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some oxadiazole derivatives have been found to inhibit the epidermal growth factor receptor (EGFR), making them potential candidates for anticancer therapy.

Future Directions

The future directions for this compound would likely depend on its biological activity. If it shows promising activity, such as EGFR inhibition, it could be further developed and studied as a potential therapeutic agent.